Cas no 1806827-08-6 (Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806827-08-6
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4850499
• Update Time: 2025-06-12

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-7(16)4-5-3-6(10(13)14)15-9(12)8(5)11/h3,10H,2,4H2,1H3
• InChI Key： RQNZWBPQOICQNI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806827-08-6): An Overview

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806827-08-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in the synthesis of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate, highlighting recent advancements in the field.

Chemical Structure and Properties

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate is a pyridine derivative with a distinctive structure that includes dichloro and difluoromethyl substituents. The presence of these functional groups imparts unique chemical properties to the compound, making it highly reactive and suitable for various synthetic transformations. The molecular formula of Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate is C₁₁H₉Cl₂F₂N₂O₂, and its molecular weight is approximately 310.09 g/mol.

The compound exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point is around 75°C, and it has a boiling point of approximately 150°C at reduced pressure. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

Synthesis Methods

The synthesis of Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate has been extensively studied in recent years. One of the most common methods involves the reaction of 2,3-dichloro-6-(difluoromethyl)pyridine with ethyl chloroacetate in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity.

An alternative synthetic route involves the coupling of 2,3-dichloro-6-(difluoromethyl)pyridine with ethyl bromoacetate using palladium-catalyzed cross-coupling reactions. This method offers improved selectivity and can be scaled up for industrial production. Recent advancements in catalytic systems have further enhanced the efficiency and sustainability of these synthetic processes.

Applications in Pharmaceutical Research

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate has shown promise in the development of novel pharmaceuticals due to its unique structural features. The dichloro and difluoromethyl substituents contribute to its biological activity by enhancing lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for various therapeutic applications.

In particular, compounds derived from Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate have been investigated for their potential as inhibitors of specific enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in cancer progression. These findings highlight the potential of Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate as a lead compound for drug discovery efforts.

Applications in Agrochemicals

Beyond pharmaceutical research, Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate has also found applications in the development of agrochemicals. The compound's structural features make it an excellent candidate for the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact.

Recent studies have shown that derivatives of Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate exhibit strong herbicidal activity against a wide range of weed species. These compounds are particularly effective against broadleaf weeds and can be used as part of integrated weed management strategies. Additionally, research into insecticidal applications has revealed that certain derivatives show promising activity against key agricultural pests.

Safety Considerations and Environmental Impact

The safety profile and environmental impact of chemicals are critical factors to consider during their development and application. While detailed toxicological data on Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate is still being gathered, preliminary studies suggest that it exhibits low toxicity when handled properly under laboratory conditions.

To ensure safe handling and use, appropriate personal protective equipment (PPE) should be worn when working with this compound. Additionally, disposal should be carried out according to local regulations to minimize environmental impact. Ongoing research aims to further elucidate the long-term effects of exposure to this compound and its derivatives.

Conclusion

Ethyl 2,3-dichloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806827-08-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and agrochemicals. Recent advancements in synthetic methods have improved its accessibility and scalability, while ongoing research continues to uncover new applications and optimize its properties for specific uses.